Cas no 1805578-70-4 (3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1805578-70-4
• MF: C₉H₃F₅N₂O₂
• MW: 266.124339342117
• CID: 4806618
• Update Time: 2025-05-20

3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C9H3F5N2O2/c10-7(11)5-3(1-15)6(9(12,13)14)16-2-4(5)8(17)18/h2,7H,(H,17,18)
• InChI Key： BBXUBTPAPKWSJW-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CN=C(C(F)(F)F)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 1.6
• Topological Polar Surface Area: 74

Additional information on 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid

3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1805578-70-4): An Overview of a Versatile Heterocyclic Compound

3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1805578-70-4) is a highly versatile heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, including a cyano group, difluoromethyl, and trifluoromethyl substituents, exhibits a wide range of chemical and biological properties that make it a valuable candidate for various applications.

The molecular structure of 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid is composed of a pyridine ring with multiple functional groups. The cyano group (CN) is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The difluoromethyl (CF₂H) and trifluoromethyl (CF₃) groups further enhance the compound's lipophilicity and metabolic stability, making it particularly suitable for drug development.

In recent years, 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid has been extensively studied for its potential as a lead compound in the development of novel therapeutic agents. One notable application is in the field of oncology, where this compound has shown promising activity against various cancer cell lines. Research has demonstrated that the compound can selectively inhibit key enzymes involved in cancer progression, such as kinases and proteases, thereby disrupting the signaling pathways that drive tumor growth.

Beyond its therapeutic potential, 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid has also been explored for its use in materials science. The presence of fluorinated groups imparts unique physical and chemical properties to the molecule, making it an attractive candidate for the development of advanced materials. For instance, this compound can be used as a building block in the synthesis of polymers with enhanced thermal stability and mechanical strength. Additionally, its ability to form stable complexes with metal ions makes it useful in the fabrication of functional materials for electronic and optical applications.

The synthesis of 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid involves several well-established chemical reactions. One common approach is to start with a suitable pyridine derivative and introduce the cyano, difluoromethyl, and trifluoromethyl groups through sequential functionalization steps. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In terms of safety and handling, 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid should be managed with care due to its potential reactivity and toxicity. Standard laboratory safety protocols should be followed when working with this compound to ensure the well-being of researchers and laboratory personnel. Proper storage conditions, such as maintaining a dry and cool environment, are also essential to preserve the integrity and stability of the material.

The future prospects for 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid are promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, efforts are underway to develop more potent derivatives with improved pharmacological profiles for use in clinical settings. Additionally, the exploration of this compound's potential in materials science is expected to lead to innovative solutions in areas such as electronics, energy storage, and catalysis.

In conclusion, 3-Cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-carboxylic acid (CAS No. 1805578-70-4) is a multifaceted heterocyclic compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile properties make it an exciting subject of ongoing research, with numerous opportunities for further development and application.